BENGHE Foundational & Exploratory

Check Availability & Pricing

Terbium Nitrate: A Comprehensive Technical
Guide for Researchers and Drug Development
Professionals

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Terbium nitrate
CAS No.: 10043-27-3
Cat. No.: B167711
Get Quote
& J

An in-depth exploration of the chemical identifiers, properties, experimental applications, and
biological interactions of terbium nitrate, a versatile lanthanide compound at the forefront of
biomedical research and materials science.

Introduction

Terbium (1) nitrate, a salt of the rare earth metal terbium, has garnered significant attention
within the scientific community for its unique luminescent and magnetic properties. This has led
to its application in a diverse range of fields, from the development of advanced luminescent
probes and nanopatrticles for biomedical imaging to its use as a dopant in various materials.
This technical guide provides a thorough overview of terbium nitrate, focusing on its chemical
identifiers, physicochemical properties, relevant experimental protocols, and its interactions
with biological systems. The information is tailored for researchers, scientists, and drug
development professionals who are interested in leveraging the potential of this compound in
their work.
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Chemical Identifiers and Physicochemical

Properties

Accurate identification and understanding of the fundamental properties of terbium nitrate are
crucial for its effective application. Terbium nitrate is most commonly available in its hydrated

forms, primarily as a pentahydrate or hexahydrate.

Chemical Identifiers

The various forms of terbium nitrate can be distinguished by their unique CAS numbers and

other identifiers, as summarized in the table below.

Identifier Anhydrous Terbium(lll) Nitrate Terbium(lll) Nitrate
Terbium Nitrate Pentahydrate Hexahydrate

CAS Number 10043-27-3[1] 57584-27-7[1][2][3][4] ~ 13451-19-9[5][6][7]

Molecular Formula Tb(NOs3)3[1] Tb(NO3)3-5H20[3] Tb(NOs3)3-6H20[5][6]

Molecular Weight 344.93 g/mol 435.02 g/mol [2][3] 453.03 g/mol [5][6]

PubChem CID 24853 17924347[4] 202879

EC Number 233-138-7 629-412-4[4] 627-823-3

MDL Number MFCD00016087 MFCD00149867[3] MFCD00149868[5]

InChi Key YJVUGDIORBKPLC- YWROXJIJNVUWBEP UTCARTSNNKGRTD-

UHFFFAOYSA-N

C-UHFFFAOYSA-N[4]

UHFFFAOY SA-N[5]

Physicochemical Properties

The physical and chemical characteristics of terbium nitrate are critical for its handling,

storage, and application in experimental settings.
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Property Value
Appearance White to colorless crystalline solid[7]

- Highly soluble in water and soluble in ethanol
Solubility

and acetone.[8]

Melting Point (Hexahydrate) 89.3 °C[9]
Crystal Structure (Hexahydrate) Triclinic[6]
Magnetic Properties Paramagnetic

Experimental Protocols

This section details several key experimental procedures involving terbium nitrate, from its
synthesis to its application in nanotechnology and analytical chemistry.

Synthesis of Terbium(lll) Nitrate from Terbium(lil,1V)
Oxide

A common laboratory-scale synthesis of terbium(lll) nitrate involves the dissolution of
terbium(lIl,IV) oxide (Tb4O>) in nitric acid.

Materials:

Terbium(lll,1V) oxide (TbaO7)

Concentrated nitric acid (HNO3)

Hydrogen peroxide (H202) (optional, to facilitate dissolution)

Deionized water

Procedure:

o Carefully add Th2O7 powder to a beaker containing a stirred solution of dilute nitric acid.
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e To aid in the dissolution of the oxide, small amounts of hydrogen peroxide can be added
dropwise. The reaction is complete when the dark-colored oxide has fully dissolved, resulting
in a clear, colorless solution.

o Gently heat the solution to evaporate excess water and concentrate the terbium nitrate.
 Allow the solution to cool slowly to facilitate the crystallization of terbium(lll) nitrate hydrate.

e The resulting crystals can be collected by filtration and dried in a desiccator.[1][7]

Green Synthesis of Terbium Oxide Nanoparticles

This protocol outlines an environmentally friendly method for synthesizing terbium oxide
nanoparticles using plant extracts as reducing and capping agents. Terbium nitrate serves as
the precursor.

Materials:

o Terbium(lll) nitrate hexahydrate

e Plant extract (e.g., from tea leaves or aloe vera)

e Deionized water

Procedure:

e Prepare an aqueous solution of terbium(lll) nitrate hexahydrate.

o Prepare the plant extract by boiling the plant material in deionized water and then filtering the
solution.

o Mix the terbium nitrate solution with the plant extract under constant stirring.

o Heat the mixture to facilitate the reduction of terbium ions and the formation of terbium oxide
nanoparticles. The biomolecules in the plant extract act as both reducing and stabilizing
agents.
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e The resulting nanoparticle suspension can be purified by centrifugation and washing with
deionized water.[6]

Protocol for a Terbium-Based Luminescent Probe for
Biomarker Detection

This protocol describes the use of a terbium(lll) complex as a luminescent probe for the
detection of a specific biomarker, leveraging the "antenna effect” for sensitized emission.

Materials:

Terbium(lll) nitrate pentahydrate or hexahydrate

An organic ligand that can act as an "antenna" (e.g., a derivative of 1,10-phenanthroline)

Buffer solution appropriate for the biological sample

The biological sample suspected of containing the biomarker
Procedure:

e Prepare a stock solution of the terbium-ligand complex by dissolving terbium nitrate and the
organic ligand in the buffer solution.

» Add the biological sample to the terbium-ligand complex solution.

 Incubate the mixture for a specific period to allow for the interaction between the biomarker
and the terbium complex.

e Measure the luminescence of the solution using a spectrofluorometer. The excitation
wavelength should be set to the absorption maximum of the organic ligand (the antenna),
and the emission spectrum should be recorded to observe the characteristic emission peaks
of the terbium(lll) ion (typically around 490, 545, 585, and 620 nm).

e Anincrease or decrease in the luminescence intensity at the characteristic terbium emission
wavelengths, relative to a control sample without the biomarker, indicates the presence and
can be used to quantify the concentration of the biomarker.
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Quantitative Data

A summary of key quantitative data for terbium nitrate is provided in the tables below for easy
reference and comparison.

Toxicity Data

Route Species LDso

Oral Rat >5000 mg/kg[9]
Intraperitoneal Rat 260 mg/kg
Intravenous Rat 30 mg/kg
Intraperitoneal Mouse 480 mg/kg

Photoluminescence Properties of Terbium(lll)

Complexes
Property Typical Range Notes
Highly dependent on the
Luminescence Quantum Yield Can reach up to 67-88% in choice of the organic ligand
(P) optimized complexes[10][11] (antenna) and the coordination

environment of the Th3* ion.

The long lifetime is a key

] ] o advantage for time-resolved
) o Typically in the millisecond )
Luminescence Lifetime (1) fluorescence assays, as it
range (e.g., ~1 ms)[12] o
allows for the elimination of

background fluorescence.

Visualizations of Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key concepts and
experimental workflows related to terbium nitrate.
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Caption: The "Antenna Effect" mechanism for sensitized luminescence of terbium(lll) ions.
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Caption: A generalized workflow for the synthesis of terbium-based nanoparticles.
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Caption: The signaling pathway affected by terbium(lll) ions in horseradish leaves.[13]

Conclusion

Terbium nitrate and its derivatives are powerful tools in the arsenal of researchers and drug
development professionals. Their robust and long-lived luminescence, coupled with their
magnetic properties, makes them ideal candidates for the development of sensitive diagnostic
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probes, advanced imaging agents, and novel nanomaterials. A thorough understanding of their
chemical identifiers, physicochemical properties, and the experimental protocols for their use is
essential for harnessing their full potential. As research continues to uncover new applications
and refine existing methodologies, terbium nitrate is poised to play an increasingly important
role in advancing both materials science and biomedical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b167711/docs#terbium-nitrate-a-
comprehensive-technical-guide-for-researchers-and-drug-development-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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